N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C24H21NO4S2/c1-29-18-11-13-19(14-12-18)31(27,28)23(22-10-5-15-30-22)16-25-24(26)21-9-4-7-17-6-2-3-8-20(17)21/h2-15,23H,16H2,1H3,(H,25,26)
• InChI Key: WBCLGIOTBKDZGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC=CC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C24H21NO4S2
• Molecular Weight: 451.6 g/mol
• CAS No.: 941944-89-4

Description

N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-1-naphthamide is a useful research compound. Its molecular formula is C24H21NO4S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Biodesulfurization and Environmental Applications Naphtho[2,1-b]thiophene derivatives, similar in structure to N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-1-naphthamide, have been explored for biodesulfurization applications. Mycobacterium phlei WU-F1 demonstrated significant desulfurization ability towards such compounds, indicating potential for environmental cleanup and fuel processing. This bacterium's ability to degrade naphthothiophene and its derivatives at high temperatures suggests a promising approach to reducing sulfur content in fuels, enhancing fuel quality and reducing sulfur dioxide emissions during combustion (Furuya et al., 2001).

Anticancer Research Derivatives of naphthalene, akin to this compound, have shown anticancer properties. A study synthesized novel naphthoquinone derivatives containing a phenylaminosulfanyl moiety, evaluating their cytotoxic activity against several human cancer cell lines. Compounds exhibited potent cytotoxicity, suggesting potential as anticancer agents. This research underscores the importance of naphthalene derivatives in developing new therapeutic agents for cancer treatment (Ravichandiran et al., 2019).

Material Science and Polymer Chemistry In the realm of materials science, naphthalene derivatives have been used to modify polymers and create novel materials. Sulfonated naphthalene dianhydride-based polyimide copolymers were investigated for their suitability in proton-exchange-membrane fuel cells. These materials displayed promising properties, such as high proton conductivity and water stability, essential for efficient and durable fuel cell membranes. This application highlights the role of naphthalene derivatives in advancing renewable energy technologies (Einsla et al., 2005).

Synthesis and Characterization of Novel Compounds The synthesis and characterization of novel heterocyclic compounds, including those related to this compound, contribute significantly to organic chemistry and materials science. One study focused on the synthesis of a new heterocyclic compound, showcasing its optical and thermal properties through various analytical techniques. The research demonstrated the compound's potential in materials science, particularly in applications requiring specific optical and thermal characteristics (Shruthi et al., 2019).